![molecular formula C14H10Cl2N2O4 B1657378 2,4-Dichloro-N-[(E)-(2,3,4-trihydroxyphenyl)methylideneamino]benzamide CAS No. 5650-81-7](/img/structure/B1657378.png)
2,4-Dichloro-N-[(E)-(2,3,4-trihydroxyphenyl)methylideneamino]benzamide
Overview
Description
2,4-Dichloro-N-[(E)-(2,3,4-trihydroxyphenyl)methylideneamino]benzamide is a useful research compound. Its molecular formula is C14H10Cl2N2O4 and its molecular weight is 341.1. The purity is usually 95%.
BenchChem offers high-quality 2,4-Dichloro-N-[(E)-(2,3,4-trihydroxyphenyl)methylideneamino]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-Dichloro-N-[(E)-(2,3,4-trihydroxyphenyl)methylideneamino]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
5650-81-7 |
|---|---|
Product Name |
2,4-Dichloro-N-[(E)-(2,3,4-trihydroxyphenyl)methylideneamino]benzamide |
Molecular Formula |
C14H10Cl2N2O4 |
Molecular Weight |
341.1 |
IUPAC Name |
2,4-dichloro-N-[(E)-(2,3,4-trihydroxyphenyl)methylideneamino]benzamide |
InChI |
InChI=1S/C14H10Cl2N2O4/c15-8-2-3-9(10(16)5-8)14(22)18-17-6-7-1-4-11(19)13(21)12(7)20/h1-6,19-21H,(H,18,22)/b17-6+ |
InChI Key |
RVKXOSUKVOSSRW-UBKPWBPPSA-N |
Isomeric SMILES |
C1=CC(=C(C=C1Cl)Cl)C(=O)N/N=C/C2=C(C(=C(C=C2)O)O)O |
SMILES |
C1=CC(=C(C=C1Cl)Cl)C(=O)NN=CC2=C(C(=C(C=C2)O)O)O |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C(=O)NN=CC2=C(C(=C(C=C2)O)O)O |
Origin of Product |
United States |
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